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Compound of Interest

Compound Name: (R)-CCG-1423

Cat. No.: B1683958 Get Quote

This guide provides researchers, scientists, and drug development professionals with

comprehensive information on the solubility of (R)-CCG-1423 in DMSO and water. It includes

frequently asked questions, troubleshooting advice for common solubility issues, and detailed

experimental protocols.

Frequently Asked Questions (FAQs)
Q1: What is the expected solubility of (R)-CCG-1423 in DMSO?

A1: (R)-CCG-1423 exhibits high solubility in dimethyl sulfoxide (DMSO). Different suppliers

report slightly varying maximum concentrations, but it is generally soluble in the range of 90

mg/mL to 100 mg/mL.[1][2][3] This corresponds to a molar concentration of approximately

197.91 mM to 219.90 mM.[1][2][3]

Q2: Is (R)-CCG-1423 soluble in water?

A2: No, (R)-CCG-1423 is considered insoluble in water.[2][3] For experiments requiring an

aqueous solution, it is necessary to first dissolve the compound in an organic solvent like

DMSO and then further dilute it in the aqueous buffer.

Q3: Can I use solvents other than DMSO?

A3: While DMSO is the most commonly recommended solvent, some sources indicate that (R)-
CCG-1423 has limited solubility in ethanol. One supplier suggests a solubility of up to 4 mg/mL
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in ethanol, which may require warming.[2][3] However, for most in vitro applications, DMSO is

the preferred solvent due to its higher solubilizing capacity for this compound.

Troubleshooting Solubility Issues
Encountering difficulties in dissolving (R)-CCG-1423? This troubleshooting guide addresses

common problems and provides step-by-step solutions.

Problem Potential Cause Recommended Solution

Precipitate forms after adding

to aqueous media.

The final concentration of

DMSO in the aqueous solution

is too low to maintain solubility.

- Increase the final percentage

of DMSO in your working

solution. - Ensure the stock

solution is added to the

aqueous buffer with vigorous

vortexing or stirring. - Prepare

a more dilute stock solution in

DMSO before adding to the

aqueous medium.

Compound does not fully

dissolve in DMSO.

The DMSO may have

absorbed moisture, reducing

its solvating power. (R)-CCG-

1423 is hygroscopic.[1][4]

- Use fresh, anhydrous, or

newly opened DMSO.[1][2][4] -

Gently warm the solution up to

60°C and use sonication to aid

dissolution.[1][4]

Inconsistent results between

experiments.

Variability in stock solution

preparation.

- Always prepare fresh stock

solutions for each experiment.

- Ensure the compound is

completely dissolved before

making serial dilutions.

Below is a workflow diagram to troubleshoot solubility issues with (R)-CCG-1423.
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Start: Dissolving (R)-CCG-1423

Is the solvent fresh, anhydrous DMSO?

Use fresh, anhydrous DMSO.

No

Is the compound fully dissolved?

Yes

Gently warm (up to 60°C) and/or sonicate the solution.

No

Precipitate forms in aqueous media?

Yes

Increase final DMSO concentration or use vigorous mixing during dilution.

Yes

Solution is ready for experiment.

No

End

Click to download full resolution via product page

Caption: Troubleshooting workflow for dissolving (R)-CCG-1423.

Quantitative Solubility Data
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Solvent Solubility (mg/mL) Solubility (mM) Notes

DMSO 90 - 100 197.91 - 219.90

Use of fresh,

anhydrous DMSO is

recommended.

Warming and

sonication can aid

dissolution.[1][2][3]

Water Insoluble Insoluble [2][3]

Ethanol ~4 ~8.79
May require warming.

[2][3]

Experimental Protocols
Preparation of a 100 mM DMSO Stock Solution

Weighing the Compound: Accurately weigh out the desired amount of (R)-CCG-1423 powder

using a calibrated analytical balance. For example, to prepare 1 mL of a 100 mM stock

solution, you would need 45.48 mg of (R)-CCG-1423 (Molecular Weight: 454.75 g/mol ).

Adding the Solvent: Add the appropriate volume of fresh, anhydrous DMSO to the vial

containing the compound.

Dissolution: Tightly cap the vial and vortex thoroughly. If the compound does not fully

dissolve, you can sonicate the vial for a few minutes and/or gently warm it in a water bath at

a temperature not exceeding 60°C.[1][4] Visually inspect the solution to ensure there are no

visible particles.

Storage: Store the stock solution at -20°C or -80°C for long-term stability. For short-term

storage, 4°C is acceptable. It is recommended to aliquot the stock solution into smaller

volumes to avoid repeated freeze-thaw cycles.

Preparation of a Working Solution for Cell-Based Assays

Thawing the Stock Solution: Thaw the 100 mM DMSO stock solution at room temperature.
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Serial Dilution: Perform serial dilutions of the stock solution in cell culture medium to achieve

the desired final concentration. It is crucial to add the DMSO stock solution to the medium

and mix immediately and vigorously to prevent precipitation.

Final DMSO Concentration: Ensure the final concentration of DMSO in the cell culture

medium is low (typically ≤0.5%) to avoid solvent-induced cytotoxicity. A vehicle control

(medium with the same final concentration of DMSO) should be included in your

experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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